4-[2-(4-methylphenoxy)ethoxy]benzaldehyde

• IUPAC Name: 4-[2-(4-methylphenoxy)ethoxy]benzaldehyde
• InChI: InChI=1S/C16H16O3/c1-13-2-6-15(7-3-13)18-10-11-19-16-8-4-14(12-17)5-9-16/h2-9,12H,10-11H2,1H3
• InChI Key: NPBJNYRWZKAIGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C=O
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol

Description

4-[2-(4-methylphenoxy)ethoxy]benzaldehyde, also known as MPEB, is a chemical compound that belongs to the family of benzaldehydes. It is a synthetic compound that has been extensively studied for its potential applications in scientific research. MPEB is commonly used as a tool compound to investigate the role of certain receptors in the brain, particularly the metabotropic glutamate receptors (mGluRs).

Mechanism of Action

4-[2-(4-methylphenoxy)ethoxy]benzaldehyde exerts its effects by binding to the allosteric site of mGluR5 and preventing the receptor from being activated by its endogenous ligands. This results in a decrease in mGluR5 signaling, which can have downstream effects on various physiological and pathological processes. For example, blocking mGluR5 activity has been shown to reduce anxiety and depression-like behaviors in animal models, suggesting that this receptor may be a potential target for the development of new treatments for these disorders.
Biochemical and Physiological Effects
4-[2-(4-methylphenoxy)ethoxy]benzaldehyde has been shown to have a number of biochemical and physiological effects in various systems. For example, blocking mGluR5 activity with 4-[2-(4-methylphenoxy)ethoxy]benzaldehyde has been shown to reduce the release of glutamate in the hippocampus, a brain region that is important for learning and memory. This suggests that mGluR5 may play a role in regulating glutamate release in this region. Additionally, 4-[2-(4-methylphenoxy)ethoxy]benzaldehyde has been shown to reduce the expression of certain genes that are involved in synaptic plasticity, further suggesting that this compound may have effects on learning and memory processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[2-(4-methylphenoxy)ethoxy]benzaldehyde in lab experiments is its selectivity for mGluR5. By selectively blocking this receptor, researchers can gain insights into the role of this receptor in various processes without affecting other receptors. Additionally, 4-[2-(4-methylphenoxy)ethoxy]benzaldehyde is relatively stable and can be easily synthesized, making it a useful tool compound for many labs. However, one limitation of using 4-[2-(4-methylphenoxy)ethoxy]benzaldehyde is that it can have off-target effects at high concentrations, which can complicate data interpretation. Additionally, because 4-[2-(4-methylphenoxy)ethoxy]benzaldehyde is a synthetic compound, it may not fully replicate the effects of endogenous ligands that activate mGluR5.

Future Directions

There are many potential future directions for research on 4-[2-(4-methylphenoxy)ethoxy]benzaldehyde and mGluR5. One area of interest is the role of mGluR5 in addiction and substance abuse. Preclinical studies have shown that blocking mGluR5 activity can reduce drug-seeking behavior in animal models, suggesting that this receptor may be a potential target for the development of new treatments for addiction. Additionally, there is growing interest in the use of mGluR5 antagonists for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, as well as for the treatment of mood disorders such as depression and anxiety. Further research is needed to fully understand the role of mGluR5 in these processes and to develop more selective and effective compounds for targeting this receptor.

Synthesis Methods

4-[2-(4-methylphenoxy)ethoxy]benzaldehyde can be synthesized using a multi-step process that involves the reaction of 4-methylphenol with epichlorohydrin to form 4-(2-chloroethoxy)toluene. The resulting compound is then reacted with sodium hydroxide to form 4-[2-(4-methylphenoxy)ethoxy]toluene. Finally, the aldehyde group is introduced by reacting 4-[2-(4-methylphenoxy)ethoxy]toluene with potassium permanganate and sodium bisulfite. The resulting product is 4-[2-(4-methylphenoxy)ethoxy]benzaldehyde.

Scientific Research Applications

4-[2-(4-methylphenoxy)ethoxy]benzaldehyde is commonly used in scientific research as a tool compound to investigate the role of mGluRs in the brain. mGluRs are a type of G protein-coupled receptor that are involved in a wide range of physiological and pathological processes, including learning and memory, anxiety, depression, and addiction. 4-[2-(4-methylphenoxy)ethoxy]benzaldehyde is a selective antagonist of the mGluR5 subtype, which means that it can bind to the receptor and block its activity. By using 4-[2-(4-methylphenoxy)ethoxy]benzaldehyde, researchers can study the effects of blocking mGluR5 activity in the brain and gain insights into the role of this receptor in various processes.